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Compound of Interest

Compound Name: Imidacloprid Impurity 1

Cat. No.: B046899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available toxicological data for

Imidacloprid Impurity 1 (CAS No. 105828-41-9), a potential impurity in commercial

preparations of the neonicotinoid insecticide Imidacloprid. This document summarizes key

toxicological endpoints, including acute toxicity, irritation, sensitization, mutagenicity,

carcinogenicity, and reproductive toxicity. The information is intended to serve as a resource for

researchers, scientists, and drug development professionals involved in the safety assessment

of agrochemicals and related compounds. While quantitative data from safety data sheets are

presented, it is important to note that detailed experimental protocols for the cited studies on

this specific impurity are not extensively available in the public domain.
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Identifier Value

Chemical Name
1,3-bis[(6-chloro-3-pyridinyl)methyl]-N-nitro-2-

imidazolidinimine

Synonym Imidacloprid Impurity 1

CAS Number 105828-41-9[1][2]

Molecular Formula C₁₅H₁₄Cl₂N₆O₂[1]

Molecular Weight 381.22 g/mol [2]

Toxicological Data Summary
The toxicological data for Imidacloprid Impurity 1 is primarily derived from safety data sheets

(SDS). The following tables summarize the available quantitative information.

Table 1: Acute Toxicity[3]
Route Species Sex Endpoint Value

Oral Rat Male LD50
1,320 - 6,690

mg/kg

Dermal Rabbit Male & Female LD50 > 2,000 mg/kg

Inhalation Mouse - LC50 (4h) 3587 ppm

Table 2: Irritation and Sensitization[3]
Test Species Result

Skin Irritation/Corrosion Rabbit No skin irritation

Serious Eye Damage/Irritation Rabbit Irritating to eyes

Respiratory or Skin

Sensitization
Guinea pig Did not cause sensitization

Table 3: Genotoxicity[3]
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Assay Test System
Metabolic
Activation

Result

Gene Mutation
S. typhimurium (Ames

Test)
- Negative

Gene Mutation Hamster Ovary Cells - Equivocal evidence

Chromosomal

Aberration
Hamster Ovary Cells - Negative

In vivo Mutagenicity
Mouse Micronucleus

Test
-

Positive results in

some tests

Table 4: Carcinogenicity and Reproductive Toxicity[3]
Endpoint Species Outcome

Carcinogenicity Animal studies No evidence of carcinogenicity

Reproductive Toxicity Animal studies No effects on fertility

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of Imidacloprid Impurity 1 are

not readily available in published literature or regulatory documents. The summary data

suggests that standard OECD guidelines were likely followed. Below are generalized

descriptions of the methodologies for the key experiments mentioned.

Ames Test (Bacterial Reverse Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of a chemical. A

generalized protocol based on OECD Guideline 471 would involve:

Test Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537) and Escherichia coli (e.g., WP2 uvrA) are used to detect different types of

mutations.
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Metabolic Activation: The test is conducted with and without a mammalian metabolic

activation system (S9 mix), typically derived from rat liver, to mimic metabolic processes in

mammals.

Procedure: The test chemical, bacterial culture, and S9 mix (if applicable) are combined and

plated on a minimal agar medium.

Evaluation: After incubation, the number of revertant colonies (colonies that have regained

the ability to grow in the absence of a required amino acid) is counted and compared to

control plates. A significant, dose-dependent increase in revertant colonies indicates a

mutagenic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Profile of Imidacloprid Impurity 1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046899#toxicological-profile-of-imidacloprid-impurity-
1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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